![molecular formula C13H15N5O B6274975 rac-2-{5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-1,2,4-oxadiazol-3-yl}pyrazine CAS No. 1807882-27-4](/img/no-structure.png)
rac-2-{5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-1,2,4-oxadiazol-3-yl}pyrazine
Overview
Description
“rac-2-{5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-1,2,4-oxadiazol-3-yl}pyrazine” is a chemical compound with the CAS Number: 1807882-27-4 . Its molecular weight is 257.29 and its IUPAC name is 5-((3aS,6aS)-hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H15N5O/c1-2-9-6-15-8-13(9,3-1)12-17-11(18-19-12)10-7-14-4-5-16-10/h4-5,7,9,15H,1-3,6,8H2/t9-,13-/m1/s1 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
This compound is a powder and it’s recommended to be stored at a temperature of 4 degrees Celsius .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-2-{5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-1,2,4-oxadiazol-3-yl}pyrazine involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 5-(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl)-1,2,4-oxadiazole, and the second intermediate is 2-bromo-5-(pyrazin-2-yl)-1,2,4-oxadiazole. These intermediates are then coupled using a palladium-catalyzed cross-coupling reaction to form the final product.", "Starting Materials": [ "2-bromo-5-nitropyrazine", "ethyl 2-(bromomethyl)acrylate", "sodium hydride", "3a,6a-dihydro-2H-cyclopenta[c]pyrrole-1-carboxylic acid", "thionyl chloride", "sodium azide", "palladium acetate", "copper(II) iodide", "triethylamine", "N,N-dimethylformamide", "acetic acid", "sodium carbonate", "water" ], "Reaction": [ "1. Ethyl 2-(bromomethyl)acrylate is reacted with sodium hydride to form the corresponding enolate, which is then reacted with 2-bromo-5-nitropyrazine to form 2-bromo-5-(pyrazin-2-yl)-1,2,4-oxadiazole.", "2. 3a,6a-dihydro-2H-cyclopenta[c]pyrrole-1-carboxylic acid is converted to the corresponding acid chloride using thionyl chloride, which is then reacted with sodium azide to form 5-(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl)-1,2,4-oxadiazole.", "3. The two intermediates are coupled using a palladium-catalyzed cross-coupling reaction with palladium acetate, copper(II) iodide, and triethylamine in N,N-dimethylformamide to form rac-2-{5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-1,2,4-oxadiazol-3-yl}pyrazine.", "4. The final product is purified by column chromatography using a mixture of acetic acid and water as the eluent, followed by recrystallization from a solution of the product in acetic acid and sodium carbonate." ] } | |
| 1807882-27-4 | |
Molecular Formula |
C13H15N5O |
Molecular Weight |
257.3 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
